6-chloro-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine

Specification

• CAS No.: 1160994-88-6
• Molecular Formula: C8H8ClF3N2
• Molecular Weight: 224.61 g/mol
• IUPAC Name: 6-chloro-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine
• Standard InChI: InChI=1S/C8H8ClF3N2/c1-14(2)7-4-5(8(10,11)12)3-6(9)13-7/h3-4H,1-2H3
• Standard InChI Key: OKEZJJABVTWCBK-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC(=CC(=C1)C(F)(F)F)Cl
• Canonical SMILES: CN(C)C1=NC(=CC(=C1)C(F)(F)F)Cl

Introduction

6-Chloro-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine is a chemical compound with the CAS number 1160994-88-6. It belongs to the pyridine family, which is a class of heterocyclic aromatic organic compounds. This compound is specifically modified with a trifluoromethyl group and two methyl groups attached to the nitrogen atom, alongside a chlorine atom at the 6-position of the pyridine ring.

Synthesis and Preparation

The synthesis of 6-chloro-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine typically involves multi-step organic reactions. While specific synthesis pathways for this compound are not detailed in the available literature, similar compounds often require palladium-catalyzed amination reactions or other advanced organic synthesis techniques.

Applications and Research Findings

This compound is part of a broader class of pyridine derivatives that have been explored for various applications, including pharmaceuticals and materials science. The trifluoromethyl group is known for its ability to enhance the lipophilicity and stability of molecules, which can be beneficial in drug design.

Safety and Handling

Handling of 6-chloro-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine requires caution due to its potential toxicity. It is advisable to follow standard laboratory safety protocols, including the use of protective equipment and working in a well-ventilated area.

Table: Safety Information

Hazard	Description
Acute Toxicity	May be harmful if ingested, inhaled, or comes into contact with skin
Storage	Keep in a cool, dry place away from incompatible substances
Disposal	Dispose of according to local regulations and guidelines